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Compound of Interest

Compound Name: Angeloylisogomisin O

Cat. No.: B1150683

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Guide to
the Safe Handling and Disposal of Angeloylisogomisin O.

The responsible management of chemical waste is a cornerstone of laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of Angeloylisogomisin O, ensuring the well-being of
personnel and compliance with regulatory standards.

While a specific Safety Data Sheet (SDS) for Angeloylisogomisin O is not readily available,
data from structurally similar compounds, such as Angeloyl-(+)-gomisin K3, indicate that it
should be treated as a hazardous substance. The SDS for Angeloyl-(+)-gomisin K3 highlights
that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].
Therefore, Angeloylisogomisin O waste must be disposed of through an approved hazardous
waste disposal plant[1][2][3].

Hazard Identification and Classification

The first critical step is to classify the waste. Hazardous waste can be categorized as "listed" or
"characteristic" waste[4][5].

o Listed Wastes: These are substances specifically listed by regulatory bodies like the U.S.
Environmental Protection Agency (EPA) due to their common use in industrial processes or
their acute toxicity (P-listed) or toxicity (U-listed)[5][6].
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e Characteristic Wastes: If not a listed waste, a substance is still considered hazardous if it
exhibits one or more of the following characteristics:

o

Ignitability: Liquids with low flash points, ignitable compressed gases, or oxidizers[4].

o Corrosivity: Aqueous wastes with a pH less than or equal to 2, or greater than or equal to
12.5, or those that can corrode steel[4].

o Reactivity: Unstable substances that can undergo violent change, react violently with
water, or generate toxic gases[4].

o Toxicity: Harmful when ingested or absorbed, with the potential to leach from waste and
contaminate groundwater[4].

Given the aquatic toxicity of related compounds, it is prudent to handle Angeloylisogomisin O
as a toxic hazardous waste.

Quantitative Data Summary

For effective waste management, it is crucial to quantify the amount of waste generated. This
determines your "generator status" under EPA regulations, which dictates specific handling and
disposal requirements[7].

Monthly Acutely
Monthly Hazardous Waste

Generator Category ) Hazardous Waste
Generation .
Generation
Very Small Quantity (VSQG) <100 kg (220 Ibs) <1kg (2.2 Ibs)
Small Quantity (SQG) > 100 kg and < 1,000 kg > 1 kg
Large Quantity (LQG) = 1,000 kg (2,205 Ibs) > 1 kg

Data sourced from the U.S. Environmental Protection Agency (EPA) guidelines.[7]

Researchers must maintain accurate records of the quantities of Angeloylisogomisin O waste
produced to ensure compliance with the appropriate generator category regulations.
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Step-by-Step Disposal Protocol

The following workflow outlines the necessary steps for the safe disposal of
Angeloylisogomisin O.

Caption: Angeloylisogomisin O Disposal Workflow

Experimental Protocols for Key Steps:
» Waste Identification:
o Review all available chemical information for Angeloylisogomisin O.

o In the absence of a specific SDS, consult the SDS for structurally similar compounds like
Angeloyl-(+)-gomisin K3[1].

o Assume the waste is hazardous due to toxicity and handle it accordingly.
+ Waste Segregation:
o Designate a specific, clearly labeled waste container for Angeloylisogomisin O waste.

o Do not mix with non-hazardous waste to avoid cross-contamination and unnecessary
hazardous waste volume[8].

e Container Selection:

o Choose a container made of a material that is chemically resistant to
Angeloylisogomisin O and any solvents used.

o Ensure the container has a secure, tight-fitting lid to prevent leaks or spills.

o The container must be compliant with Department of Transportation (DOT) regulations for
transporting hazardous materials[7].

o Labeling:

o Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is
added.
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o The label must include:

The words "Hazardous Waste."

The chemical name: "Angeloylisogomisin O" and any other components in the waste
stream.

The specific hazards (e.g., "Toxic," "Harmful if Swallowed").

The date accumulation started.

The name and contact information of the generating laboratory or researcher.

o Safe Storage:

o Store the waste container in a designated satellite accumulation area within or near the
laboratory.

o The storage area should be secure, well-ventilated, and have secondary containment to
capture any potential leaks.

o Store away from incompatible materials, heat sources, and direct sunlight[9].
e Arranging Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to schedule a pickup.

o Provide them with an accurate description of the waste and its quantity.
e Documentation:

o Complete a hazardous waste manifest provided by the disposal company. This document
tracks the waste from your laboratory to its final disposal site.

o Retain a copy of the manifest for your records as required by regulations.

Logical Relationships in Waste Management
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The proper disposal of Angeloylisogomisin O is governed by a clear hierarchy of safety and

regulatory compliance.
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Caption: Hierarchy of Hazardous Waste Management
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of Angeloylisogomisin O, fostering a culture of safety and
environmental responsibility. Always consult your institution's specific guidelines and EHS
department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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